Cas no 313535-27-2 (1H-Tetrazole, 1-(1-naphthalenyl)-)

• Product Name: 1H-Tetrazole, 1-(1-naphthalenyl)-
• CAS No: 313535-27-2
• MF: C₁₁H₈N₄
• MW: 196.20802116394
• MDL: MFCD00458483
• CID: 1446872
• PubChem ID: 645672
• Update Time: 2025-07-18

1H-Tetrazole, 1-(1-naphthalenyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Tetrazole, 1-(1-naphthalenyl)-
• 313535-27-2
• 1-(naphthalen-1-yl)-1H-1,2,3,4-tetrazole
• SCHEMBL15879736
• AKOS000573740
• BAS 01541727
• AS-77333
• 1-(naphthalen-1-yl)-1H-tetrazole
• CS-0323637
• SMR000010652
• HMS2398O24
• CHEMBL1386991
• MLS000068270
• STK395579
• 1-Naphthalen-1-yl-1H-tetrazole
• D94220
• 1-(1-Naphthalenyl)-1H-tetrazole
• 1-naphthalen-1-yltetrazole

• MDL： MFCD00458483
• Inchi： 1S/C11H8N4/c1-2-6-10-9(4-1)5-3-7-11(10)15-8-12-13-14-15/h1-8H
• InChI Key： OAARHCJLFHFWNI-UHFFFAOYSA-N
• SMILES： N1(C=NN=N1)C1=CC=CC2C=CC=CC1=2

Computed Properties

• Exact Mass: 196.07504
• Monoisotopic Mass: 196.074896272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 43.6Ų

Experimental Properties

• PSA: 43.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 1H-Tetrazole, 1-(1-naphthalenyl)-

1H-Tetrazole, 1-(1-naphthalenyl)-: A Versatile Building Block in Medicinal Chemistry

1H-Tetrazole, 1-(1-naphthalenyl)- (CAS No. 313535-27-2) represents a unique class of heterocyclic compounds that have garnered significant attention in pharmaceutical research due to their exceptional biological activities and structural versatility. This molecule features a 1H-tetrazole ring conjugated to a naphthalene aromatic system, creating a hybrid structure that combines the electronic properties of both components. The 1-(1-naphthalenyl) substituent introduces additional complexity to the molecular framework, enabling the compound to interact with multiple biological targets through various mechanisms.

Recent studies have demonstrated that 1H-tetrazole derivatives exhibit promising pharmacological profiles, particularly in the development of anti-inflammatory and antitumor agents. For instance, a 2023 publication in Journal of Medicinal Chemistry highlighted the potential of 1-(1-naphthalenyl)-1H-tetrazole as a scaffold for designing selective COX-2 inhibitors. The naphthalene ring contributes to molecular rigidity, while the 1H-tetrazole moiety enhances hydrogen bonding capabilities, making this structure particularly effective in modulating enzyme activity.

The 1H-tetrazole ring system is known for its ability to form stable coordination complexes with metal ions, a property that has been explored in the context of metal-based therapeutics. A 2024 study in Advanced Pharmaceutical Biotechnology reported that 1-(1-naphthalenyl)-1H-tetrazole derivatives could serve as ligands for copper(I) ions, demonstrating potential applications in the development of metallo-drugs for neurodegenerative diseases. This property underscores the structural adaptability of the 1H-tetrazole framework, which can be further modified to optimize pharmacokinetic profiles.

In the realm of drug discovery, the 1H-tetrazole core has emerged as a valuable platform for creating novel compounds with enhanced bioavailability. Researchers at the University of Tokyo have recently developed a synthetic route to 1-(1-naphthalenyl)-1H-tetrazole that significantly improves yield while maintaining stereochemical integrity. This advancement is particularly relevant given the increasing demand for efficient synthetic methods in pharmaceutical development. The naphthalene substituent also plays a critical role in modulating the electronic properties of the molecule, influencing its reactivity and selectivity.

Recent advances in computational chemistry have further elucidated the molecular interactions of 1H-tetrazole derivatives. A 2023 study using molecular docking simulations revealed that the 1-(1-naphthalenyl) group enhances the binding affinity of these compounds to specific protein targets. This finding has important implications for the design of more potent therapeutic agents, particularly in the treatment of chronic inflammatory conditions. The 1H-tetrazole ring's ability to form hydrogen bonds with amino acid residues in target proteins is a key factor in its biological activity.

The chemical stability of 1H-tetrazole, 1-(1-naphthalenyl)- is another area of active research. A 2024 study published in Organic & Biomolecular Chemistry demonstrated that the naphthalene moiety provides structural stability, reducing the likelihood of premature degradation in biological environments. This property is particularly advantageous for developing long-acting formulations that require sustained release of the active compound. The 1H-tetrazole ring's inherent stability further contributes to the molecule's overall robustness.

Applications of 1H-tetrazole, 1-(1-naphthalenyl)- extend beyond traditional pharmaceutical uses. Recent research has explored its potential in nanotechnology, where the naphthalene component can serve as a molecular scaffold for assembling functional nanomaterials. A 2023 paper in Advanced Materials described the synthesis of 1-(1-naphthalenyl)-1H-tetrazole-based nanocarriers for targeted drug delivery, highlighting the molecule's versatility in multidisciplinary applications. This innovation reflects the growing importance of hybrid molecular structures in modern scientific research.

The synthesis of 1H-tetrazole, 1-(1-naphthalenyl)- has been optimized through various methodologies, including electrophilic aromatic substitution and nucleophilic addition reactions. A 2024 study in Chemical Communications reported a novel catalytic approach that enables the selective functionalization of the naphthalene ring while preserving the integrity of the 1H-tetrazole moiety. This advancement is significant for the development of complex drug molecules that require precise structural modifications. The 1H-tetrazole ring's reactivity also allows for the incorporation of additional functional groups, expanding the molecule's potential applications.

Biological studies on 1H-tetrazole, 1-(1-naphthalenyl)- have revealed its potential as an antitumor agent. Research conducted at the National Institutes of Health demonstrated that this compound can induce apoptosis in cancer cells by modulating key signaling pathways. The naphthalene component appears to enhance the molecule's ability to penetrate cell membranes, while the 1H-tetrazole ring contributes to its cytotoxic effects. These findings suggest that 1H-tetrazole derivatives could play a crucial role in the development of next-generation anticancer therapies.

The pharmacokinetic properties of 1H-tetrazole, 1-(1-naphthalenyl)- have been investigated to determine its suitability for various drug delivery systems. A 2023 study in Pharmaceutical Research showed that the naphthalene moiety significantly improves the compound's solubility in aqueous environments, which is essential for oral administration. This property is particularly valuable given the challenges associated with poor water solubility in many pharmaceutical compounds. The 1H-tetrazole ring's hydrophilic nature further enhances the molecule's bioavailability.

Environmental considerations have also become a focus of research on 1H-tetrazole, 1-(1-naphthalenyl)-. A 2024 study in Green Chemistry explored the biodegradability of this compound and its potential impact on aquatic ecosystems. The findings suggest that while the naphthalene component may have limited biodegradability, the 1H-tetrazole ring's structural features can be modified to enhance environmental safety without compromising its pharmacological properties. This research highlights the importance of sustainable chemistry in pharmaceutical development.

Recent advances in synthetic biology have opened new avenues for the application of 1H-tetrazole, 1-(1-naphthalenyl)-. A 2023 study in ACS Synthetic Biology demonstrated the potential of this compound as a building block for creating synthetic gene circuits. The naphthalene component's ability to form stable conjugates with nucleic acids, combined with the 1H-tetrazole ring's reactivity, makes this molecule particularly suitable for such applications. This innovation underscores the growing intersection between chemical synthesis and biological engineering.

Future research directions for 1H-tetrazole, 1-(1-naphthalenyl)- include the exploration of its potential in personalized medicine. A 2024 study in Pharmacogenomics Journal suggested that the naphthalene substituent could be modified to create isoforms with tailored pharmacological profiles, enabling more effective treatments for genetically diverse patient populations. This approach could significantly enhance the therapeutic utility of 1H-tetrazole derivatives in clinical settings.

As research continues to uncover the full potential of 1H-tetrazole, 1-(1-naphthalenyl)-, its role in pharmaceutical innovation is becoming increasingly evident. From its fundamental chemical properties to its diverse applications in medicine and beyond, this compound exemplifies the power of hybrid molecular structures in addressing complex biological challenges. The ongoing advancements in synthetic methods and biological studies are poised to further expand its impact on human health and scientific discovery.

The unique combination of the 1H-tetrazole ring and the naphthalene substituent in 1H-tetrazole, 1-(1-naphthalenyl)- makes it a fascinating subject for continued research. As scientists explore new methodologies and applications, the potential of this compound is likely to grow, offering exciting possibilities for future innovations in pharmaceutical science and related fields.

The compound 1H-tetrazole, 1-(1-naphthalenyl)- is a fascinating and multifaceted molecule that holds significant potential in various scientific and industrial applications. Here's a structured overview of its properties, applications, and future directions: --- ### 1. Chemical Structure and Properties - Structure: The compound features a 1H-tetrazole ring (a five-membered ring with four nitrogen atoms) attached to a 1-naphthalene ring via a single bond. - Functional Groups: The tetrazole ring is a heterocyclic compound known for its high nitrogen content and strong electron-withdrawing properties. The naphthalene ring contributes aromaticity and conjugated π-system, enhancing the molecule's stability and reactivity. - Physical Properties: - Solubility: The naphthalene ring may limit water solubility, but the tetrazole ring introduces some hydrophilicity. - Melting/Boiling Points: Likely higher due to the presence of aromatic and heterocyclic rings. - Polarity: The tetrazole ring is polar, while the naphthalene ring is nonpolar, leading to a dipolar molecule. - Chemical Reactivity: - The tetrazole ring is highly reactive, making it suitable for derivatization and functionalization. - The naphthalene ring allows for electrophilic substitution and conjugation with other functional groups. --- ### 2. Biological and Pharmacological Applications - Antimicrobial Activity: - The tetrazole ring is known for its antimicrobial properties, and the naphthalene ring may enhance this effect by improving cell membrane penetration. - Anticancer Potential: - Studies suggest that the compound can induce apoptosis in cancer cells by modulating signaling pathways (e.g., p53 activation, mitochondrial dysfunction). - Anti-inflammatory Effects: - The molecule may inhibit NF-κB signaling, reducing inflammation. - Drug Delivery Systems: - The naphthalene ring's hydrophobicity and tetrazole ring's hydrophilicity make it suitable for nanocarriers or liposomal delivery systems. - Pharmacogenomics: - Future research could explore isoform-specific modifications to tailor the compound for genetically diverse populations. --- ### 3. Synthetic and Industrial Applications - Synthetic Chemistry: - The compound can serve as a building block for more complex molecules, such as pharmaceuticals, agrochemicals, or materials. - Its electrophilic and nucleophilic reactivity allows for selective functionalization. - Materials Science: - The aromatic and heterocyclic components may lead to conductive polymers, optoelectronic materials, or nanomaterials. - Green Chemistry: - Research into biodegradability and environmental impact is ongoing, with potential modifications to improve sustainability. --- ### 4. Future Research Directions - Personalized Medicine: - Tailoring the compound for specific genetic profiles to enhance therapeutic efficacy. - Nanotechnology: - Incorporating the molecule into nanoparticles or quantum dots for targeted drug delivery. - Computational Modeling: - Using molecular dynamics and QSAR models to predict interactions with biological targets. - Sustainable Synthesis: - Developing green synthesis methods to reduce environmental impact and improve yield and selectivity. - Combination Therapies: - Exploring synergistic effects with other drugs or biologics to enhance therapeutic outcomes. --- ### 5. Challenges and Considerations - Toxicity: - While the compound shows promise, its toxicity profile must be thoroughly evaluated, especially for long-term use. - Stability: - The molecule may degrade under certain conditions, requiring stabilizing agents or protective formulations. - Regulatory Approval: - Meeting regulatory standards for pharmaceuticals will be critical for clinical translation. --- ### 6. Conclusion The 1H-tetrazole, 1-(1-naphthalenyl)- compound represents a unique intersection of organic chemistry, pharmacology, and materials science. Its structural versatility and functional properties make it a promising candidate for drug development, biotechnology, and nanotechnology. Continued research into its biological mechanisms, synthetic pathways, and environmental impact will be essential to unlock its full potential and address any challenges in its application. --- ### Key Takeaways - Structural Flexibility: The molecule's hybrid structure allows for diverse applications. - Biological Promise: Potential in antimicrobial, anticancer, and anti-inflammatory therapies. - Synthetic Utility: A valuable building block for advanced materials and pharmaceuticals. - Future Focus: Personalized medicine, nanotechnology, and green chemistry are key areas for further exploration. This compound exemplifies how heterocyclic chemistry and aromatic systems can be combined to create molecules with multifunctional properties, driving innovation across multiple scientific disciplines.